Cas no 3080-47-5 (Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate)

Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate structure

3080-47-5 structure

Product Name:Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate

CAS No:3080-47-5

Molecular Formula:C₁₄H₁₈O₇^.₃[C₂H₄O₂]

Molecular Weight:478.4444

CID:916205

PubChem ID:10693603

Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate Properties

Names and Identifiers

- Benzyl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
- Benzyl ß-D-Glucopyranosiduronic Acid Methyl Ester
- Benzyl β-D-Glucopyranosiduronic Acid Methyl Ester
- BENZYL Β-D-GLUCOPYRANOSIDURONIC ACID METHYL ESTER TRIACETATE,WHITE SOLID
- methyl (2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-phenylmethoxyoxane-2-carboxylate
- A-D-Glucopyranosiduronic Acid Methyl Ester
- A-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
- Benzyl
- Benzyl 2,3,4-tri-O-acetyl
- Phenylmethyl
- (2R,3R,4S,5S,6S)-2-(Benzyloxy)-6-(methoxycarbonyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- Benzyl beta-D-Glucopyranosiduronic Acid Methyl Ester
- 3080-47-5
- BENZYL BETA-D-GLUCOPYRANOSIDURONIC ACID METHYL ESTER TRIACETATE
- Benzyl ?-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
- Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
- Phenylmethyl ?-D-Glucopyranosiduronic Acid Methyl Ester Triacetate; Benzyl 2,3,4-tri-O-acetyl ?-D-Glucopyranosiduronic Acid Methyl Ester
- DTXSID50443600
- +Expand
- InChIKey： IQZIUMCUDYOPQO-KVIJGQROSA-N
- Inchi： InChI=1S/C20H24O10/c1-11(21)27-15-16(28-12(2)22)18(29-13(3)23)20(30-17(15)19(24)25-4)26-10-14-8-6-5-7-9-14/h5-9,15-18,20H,10H2,1-4H3/t15-,16-,17-,18+,20+/m0/s1
- SMILES： CC(=O)OC1C(C(OC(C1OC(=O)C)OCC2=CC=CC=C2)C(=O)OC)OC(=O)C

Computed Properties

Exact Mass: 424.13700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 11
Monoisotopic Mass: 424.13694696g/mol
Heavy Atom Count: 30
Complexity: 627
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 124Å²

Experimental Properties

LogP: 0.89620
PSA: 123.66000
Melting Point: 136-138°C
Solubility: Chloroform, Ethyl Acetate

Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Biosynth	MB16625-100 mg	Benzyl b-D-glucopyranosiduronic acid methyl ester triacetate	3080-47-5		100MG	$129.36
Cooke Chemical	LN895788-100mg	Benzyl b-D-glucopyranosiduronic acid methyl ester triacetate	3080-47-5	≥95%	100mg	RMB 2703.20	2023-09-07
TRC	B276785-100mg	Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate	3080-47-5		100mg	$ 127.00	2023-04-18

Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate Related Literature

1. Experimental and theoretical study of the electronic spectrum of BeAl

Vladimir E. Bondybey Phys. Chem. Chem. Phys., 2008,10, 5403-5411
2. Nontrivial electrophoresis of silica nano and microrods in a nematic liquid crystal†

Muhammed Rasi M.,S. Archana,Ravi Kumar Pujala,Surajit Dhara Soft Matter, 2022,18, 6043-6050
3. Effects of all-trans retinoic acid, retinol, and β-carotene on murine macrophage activity†

Shih-Wei Wang,Chih-Li Chen,Pi-Hui Wu,Wen-Bin Wu Food Funct., 2014,5, 140-148
4. Proceedings at the Meetings of the Chemical Society

J. Chem. Soc., 1872,25, 769-778
5. Synthesis, structure and magnetic properties of a novel family of heterometallic nonanuclear NaI2MnIII6LnIII (Ln = Eu, Gd, Tb, Dy) complexes†

Xiao-Ling Wang,Li-Cun Li,Dai-Zheng Liao Dalton Trans., 2011,40, 4155-4161
6. Controlling with light the interaction between trans-tetrapyridyl ruthenium complexes and an oligonucleotide†

Vincent H. S. van Rixel,Geri F. Moolenaar,Maxime A. Siegler,Luigi Messori,Sylvestre Bonnet Dalton Trans., 2018,47, 507-516
7. Mechanical rigidity of a shape-memory metal–organic framework increases by crystal downsizing†

Al A. Tiba,Matthew T. Conway,Collin S. Hill,Dale C. Swenson,Leonard R. MacGillivray,Alexei V. Tivanski Chem. Commun., 2021,57, 89-92
8. Inside front cover

Chem. Commun., 2023,59, 798-798
9. The crystal and molecular structure of a binuclear cobalt(III) complex with bis-(3-methoxysalicylaldehyde)ethylenedi-imine. Evidence for the bridging ability of some quadridentate Schiff bases

J. Chem. Soc. D, 1970, 1079-1080
10. Computational understanding of the structural and electronic properties of the GeS–graphene contact

Hong Chen,Jinfeng Zhao,Jindou Huang,Yan Liang Phys. Chem. Chem. Phys., 2019,21, 7447-7453

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